Cas no 1261437-41-5 (3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol
• CAS No: 1261437-41-5
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4798717
• Update Time: 2025-10-31

3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-3-10(15)9(14)2-7(8)12-11(16)1-6(5-18)4-17-12/h1-4,18H,5,16H2
• InChI Key： CJBHZNUIGMCVKI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(CO)=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol

Introduction to 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol (CAS No. 1261437-41-5)

3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol (CAS No. 1261437-41-5) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, and a trichlorophenyl substituent. These characteristics make it an interesting candidate for a wide range of applications, from synthetic intermediates to potential drug candidates.

The chemical structure of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol is particularly noteworthy due to its complex arrangement of functional groups. The presence of the pyridine ring provides the molecule with aromatic stability and electronic properties that are crucial for its reactivity and biological activity. The amino group and the trichlorophenyl substituent further enhance its versatility by introducing additional points of interaction with biological targets.

In recent years, there has been growing interest in the development of new pharmaceuticals that target specific biological pathways. 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol has shown promise in this area due to its ability to modulate various biological processes. Studies have indicated that this compound can interact with enzymes and receptors involved in inflammation, cancer, and neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Beyond its potential as a drug candidate, 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol is also valuable as a synthetic intermediate. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Chemists can leverage the reactivity of the amino group and the trichlorophenyl substituent to introduce additional functional groups or modify existing ones, thereby expanding the range of possible applications.

The synthesis of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 2-chloro-5-methylpyridine with 2,4,5-trichlorophenol followed by subsequent functional group modifications. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale applications.

In terms of safety and handling, it is important to note that while 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent studies have explored its activity against multidrug-resistant bacteria and its potential as a lead compound for developing novel antibiotics. Additionally, there is growing interest in using this compound as a scaffold for designing new materials with unique optical and electronic properties.

In conclusion, 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-5-methanol (CAS No. 1261437-41-5) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical development. Its unique structural features and versatile reactivity make it an important molecule for researchers working in these fields. As ongoing research continues to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.